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Executive Summary

(1S)-7-Fluoroindanylamine (CAS: 2061996-47-0 for HCI salt; 1113025-33-4 for free base) is a
high-value chiral scaffold belonging to the 1-aminoindan class. Structurally, it is the 7-
fluorinated analog of the pharmacophore found in Rasagiline (Azilect), a potent MAO-B
inhibitor used in Parkinson’s disease.

The introduction of the fluorine atom at the C7 position—proximal to the chiral amine—serves
two critical medicinal chemistry functions:

» Metabolic Blocking: It obstructs potential hydroxylation sites on the aromatic ring, extending
the compound's half-life.

e Electronic Modulation: The electron-withdrawing nature of fluorine lowers the pKa of the
adjacent amine, potentially altering blood-brain barrier (BBB) permeability and receptor
binding affinity compared to the non-fluorinated parent.

This molecule is primarily utilized as a key intermediate in the synthesis of next-generation
MAO-B inhibitors and is explored in the structural optimization of Sphingosine-1-Phosphate
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(S1P) receptor modulators (analogous to Ozanimod).

Chemical Profile & Physicochemical Properties[1][2]
[3][4]

The following data characterizes the (S)-enantiomer. Researchers must verify enantiomeric
purity (>98% ee) prior to use in biological assays, as the (R)-enantiomer often exhibits
significantly different pharmacodynamics.

Property Value Notes

(1S)-7-Fluoro-2,3-dihydro-1H-

inden-1-amine

IUPAC Name

2061996-47-0 (HCI); 1113025-

CAS Number

33-4 (Base)

Molecular Formula

CoH1o0FN

151.18 g/mol (Free Base);

Molecular Weight
187.64 g/mol (HCI)
Chirality (S)-Configuration Critical for receptor selectivity
White to off-white crystalline )
Appearance ] Hygroscopic
solid (HCI)
N DMSO (>20 mg/mL), o N
Solubility Free base is lipophilic
Methanol, Water (Salt)
Lower than non-F analog (~9.
pKa (Calc.) ~8.8-9.2 [LI2103141516]r 78] 0]
[11]5)
LogP (Calc.) ~1.9-21 Fluorine increases lipophilicity
H-Bond Donors 1 (Amine)

H-Bond Acceptors

2 (Amine, Fluorine)

Structural Analysis & Pharmacophore Logic
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The 1-aminoindan scaffold is a "privileged structure” in neuroscience. The (1S)-configuration
orients the amine group into a specific hydrophobic pocket within MAO-B or S1P receptors.

Fluorine Effect on Binding

The C7-Fluorine atom is not merely a steric placeholder. It exerts a strong inductive effect (-I),
pulling electron density away from the aromatic ring and the benzylic carbon (C1).

e pKa Shift: By reducing the electron density on the nitrogen lone pair (through-bond
induction), the basicity is slightly attenuated. This increases the fraction of the uncharged
species at physiological pH (7.4), theoretically enhancing passive diffusion across the BBB.

o Conformational Lock: The C7-F substituent creates a "gauche effect" or steric repulsion with
the Cl-amine, potentially locking the amine into a preferred conformation for receptor
docking.

Graphviz Diagram: Structure-Activity Relationship (SAR)

The following diagram illustrates the functional logic of the molecule.
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Caption: SAR logic showing how the Fluorine atom and Chiral center contribute to the
molecule's pharmacological profile.

Synthesis & Manufacturing Protocols
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Synthesizing the enantiopure (1S)-amine requires bypassing the racemic route or employing a
robust resolution strategy. The most scalable industrial route involves the synthesis of 7-fluoro-
1-indanone followed by asymmetric reductive amination.

Phase 1: Synthesis of 7-Fluoro-1-indanone (Precursor)
e Reagents: 3-chloro-1-(2-fluorophenyl)propan-1-one, Aluminum Chloride (
), Sodium Chloride (

).

e Mechanism: Intramolecular Friedel-Crafts Alkylation (Melt conditions).

Protocol:

Mix 3-chloro-1-(2-fluorophenyl)propan-1-one (1.0 eq) with

(5.0 eq) and

(2.0 eq).

Heat the neat mixture to 120°C (melt) for 2 hours. Caution: HCI gas evolution.

Quench the melt onto ice/water carefully.

Extract with Ethyl Acetate, wash with brine, and dry over

Purify via silica column (Hexane/EtOAc) to yield 7-fluoro-1-indanone.

Phase 2: Asymmetric Reductive Amination (The
"Ellman" Route)

This method uses a chiral auxiliary to induce stereochemistry, superior to classical resolution
for yield.

» Reagents: (S)-(-)-tert-Butanesulfinamide (Ellman's Auxiliary), Titanium Ethoxide (
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), Sodium Borohydride (
).
Step-by-Step Protocol:
e Imine Formation:
o Dissolve 7-fluoro-1-indanone (10 mmol) in dry THF (50 mL).
o Add (S)-(-)-tert-Butanesulfinamide (11 mmol) and

(20 mmol).

o Reflux at 70°C for 16 hours under

o Monitor by TLC until ketone is consumed.

o Diastereoselective Reduction:

o Cool the mixture to -48°C (critical for diastereoselectivity).

o Slowly add

(40 mmol). Stir for 4 hours while warming to room temperature.

o Mechanism:[7][10] The bulky sulfinyl group directs the hydride attack from the less
hindered face, establishing the (S)-configuration at C1.

» Hydrolysis (Deprotection):

o Quench with saturated

. Filter through Celite.

o Treat the crude sulfinamide intermediate with 4M HCI in Dioxane/MeOH (1:1) for 2 hours
at RT.
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o Concentrate to yield (1S)-7-fluoroindanylamine hydrochloride.

« Validation:

o Check enantiomeric excess (ee) via Chiral HPLC (Daicel Chiralcel OD-H column,
Hexane/IPA 90:10). Target: >98% ee.

Graphviz Diagram: Synthesis Workflow

Gtart: 3-chIoro—1—(2—f|uorophenyl)propan—l-ona
Friedel-Crafts Cyclization
(AICI3, 120°C)

Entermediate: 7-FIuoro-1—indanon9

Chiral Imine Formation
((S)-t-Bu-Sulfinamide, Ti(OEt)4)

Diastereoselective Reduction
(NaBH4, -48°C)

Acid Hydrolysis
(HCI/MeOH)

Product: (1S)-7-Fluoroindanylamine HCI
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Caption: Synthesis of (1S)-7-Fluoroindanylamine via Ellman’'s Auxiliary method.

Applications in Drug Discovery
MAO-B Inhibition (Parkinson's Disease)

This molecule is the direct fluorinated scaffold of Rasagiline.

e Mechanism: The propargyl-derivative of this amine (N-propargyl-7-fluoroindanylamine) acts
as a suicide substrate for Monoamine Oxidase B (MAO-B).

o Advantage: The 7-fluoro substitution prevents metabolic ring hydroxylation, a common
clearance pathway for Rasagiline, potentially allowing for lower dosing and reduced "cheese
effect” (tyramine interaction).

S1P Receptor Modulation (Autoimmune)

Indanylamines are bioisosteres for the headgroups of S1P modulators like Ozanimod.

e Role: The amine forms a salt bridge with Glu121 (or equivalent) in the S1P1 receptor binding
pocket.

o Optimization: The (1S)-configuration is often strictly required for potency; the (1R)-
enantiomer may be inactive or off-target.

Handling, Safety & Stability

» Storage: Store the HCI salt at 2-8°C under inert gas (Argon/Nitrogen). It is hygroscopic.

» Stability: Stable in solid form for >2 years. In solution (DMSO/MeOH), use within 24 hours or
freeze at -20°C.

e Hazards:
o H302: Harmful if swallowed.

o H315/H319: Causes skin and serious eye irritation.
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o P280: Wear protective gloves/eye protection.

+ Disposal: Incinerate in a chemical incinerator equipped with an afterburner and scrubber
(due to Fluorine content).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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